Cas no 1934416-22-4 (Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro-)

• Product Name: Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro-
• CAS No: 1934416-22-4
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 5285127
• Update Time: 2025-08-05

Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro-

• Inchi： 1S/C8H13ClO/c9-6-8(7-2-3-7)4-1-5-10-8/h7H,1-6H2
• InChI Key： MMXNDHAYBXJNIC-UHFFFAOYSA-N
• SMILES： O1CCCC1(CCl)C1CC1

Additional information on Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro-

Comprehensive Guide to Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro- (CAS No. 1934416-22-4)

Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro- (CAS No. 1934416-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the furan derivatives family, known for their versatile applications in drug discovery and material science. With its unique cyclopropyltetrahydro structure and chloromethyl functional group, this molecule offers intriguing reactivity patterns that make it valuable for synthetic chemists.

The growing interest in heterocyclic compounds like 2-(chloromethyl)-2-cyclopropyltetrahydrofuran stems from their potential in developing new therapeutic agents. Recent trends in medicinal chemistry highlight the importance of such furan-based scaffolds for creating molecules with improved bioavailability and target specificity. Researchers are particularly interested in how the cyclopropyl group influences the compound's conformational stability and interaction with biological targets.

From a synthetic perspective, Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro- serves as a valuable building block in organic synthesis. Its reactive chloromethyl moiety allows for various functionalization strategies, enabling the creation of diverse molecular architectures. The compound's tetrahydrofuran core provides an excellent platform for developing novel pharmaceutical intermediates, especially in the design of CNS-active compounds and anti-inflammatory agents.

The pharmaceutical industry has shown increasing demand for functionalized furan derivatives like 1934416-22-4, particularly in the development of protease inhibitors and kinase modulators. Recent studies suggest that the cyclopropyl substitution pattern in this molecule may contribute to enhanced metabolic stability, addressing one of the key challenges in drug development. This aligns with current industry focus on improving drug-like properties of candidate molecules.

In material science applications, 2-(chloromethyl)-2-cyclopropyltetrahydrofuran has shown promise as a precursor for advanced polymers. The compound's ability to introduce both furan rings and cyclopropyl groups into polymer backbones makes it attractive for creating materials with unique thermal and mechanical properties. Researchers are exploring its potential in developing biodegradable polymers and specialty coatings with improved performance characteristics.

The synthesis and characterization of Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro- require specialized expertise in organic chemistry. Modern analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the compound's purity and structural integrity. Process chemists are particularly interested in developing scalable synthetic routes for this molecule to meet the growing demand from various research sectors.

Recent patent literature reveals an uptick in applications involving 1934416-22-4, particularly in the development of novel antiviral compounds and catalytic systems. The compound's structural features make it particularly valuable for creating small molecule inhibitors targeting specific protein-protein interactions. This aligns with current therapeutic trends focusing on precision medicine approaches.

From a commercial perspective, Furan, 2-(chloromethyl)-2-cyclopropyltetrahydro- remains a niche but important chemical in the fine chemicals market. Suppliers specializing in custom synthesis and research chemicals have reported steady demand from academic and industrial research laboratories. The compound's pricing and availability are influenced by factors such as raw material costs and synthetic complexity.

Environmental and safety considerations for handling 2-(chloromethyl)-2-cyclopropyltetrahydrofuran follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical handling procedures should be observed during its use. Researchers are increasingly interested in developing green chemistry approaches for synthesizing such functionalized furan derivatives.

The future outlook for CAS No. 1934416-22-4 appears promising, with potential applications expanding beyond traditional pharmaceutical uses. Emerging research suggests possible utility in catalysis, materials engineering, and even agricultural chemistry. As synthetic methodologies advance, we anticipate seeing more innovative applications of this versatile furan derivative in cutting-edge scientific developments.